Cas no 1538306-24-9 (2-(trimethyl-1H-pyrazol-4-yl)propan-2-ol)

• Product Name: 2-(trimethyl-1H-pyrazol-4-yl)propan-2-ol
• CAS No: 1538306-24-9
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5991070
• PubChem ID: 83384522
• Update Time: 2025-05-23

2-(trimethyl-1H-pyrazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(trimethyl-1H-pyrazol-4-yl)propan-2-ol
• EN300-1842328
• 1538306-24-9

• Inchi： 1S/C9H16N2O/c1-6-8(9(3,4)12)7(2)11(5)10-6/h12H,1-5H3
• InChI Key： IJLMNVBPFULVQA-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38Ų

Additional information on 2-(trimethyl-1H-pyrazol-4-yl)propan-2-ol

Introduction to 2-(trimethyl-1H-pyrazol-4-yl)propan-2-ol (CAS No. 1538306-24-9)

2-(trimethyl-1H-pyrazol-4-yl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1538306-24-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of trimethyl-substituted pyrazole linked to a secondary alcohol functionality presents unique chemical and pharmacological properties, making it a subject of intense study in medicinal chemistry.

The trimethylpyrazole moiety in this compound contributes to its stability and reactivity, enabling various synthetic transformations that are pivotal for drug discovery. The presence of the propan-2-ol group introduces a hydroxyl moiety at the second carbon of the propyl chain, which can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of the molecule. These structural features make 2-(trimethyl-1H-pyrazol-4-yl)propan-2-ol a versatile scaffold for designing novel bioactive molecules.

In recent years, pyrazole derivatives have been extensively explored for their therapeutic potential. The pyrazole core is known for its ability to modulate various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory effects. For instance, studies have demonstrated that pyrazole derivatives can exhibit significant activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. The trimethyl substitution on the pyrazole ring enhances its lipophilicity, facilitating better cell membrane penetration and improving bioavailability.

The alcohol functional group in 2-(trimethyl-1H-pyrazol-4-yl)propan-2-ol allows for further derivatization, enabling the synthesis of more complex molecules with tailored pharmacological properties. This flexibility has been exploited in the development of novel therapeutic agents targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound's ability to engage in multiple binding interactions makes it a promising candidate for structure-based drug design.

Recent advancements in computational chemistry and molecular modeling have further accelerated the discovery of novel pyrazole-based drugs. These techniques allow researchers to predict the binding affinity and specificity of 2-(trimethyl-1H-pyrazol-4-yl)propan-2-ol to biological targets with high precision. By leveraging these computational tools, scientists can optimize the compound's structure to enhance its potency and selectivity. This approach has led to the identification of several lead compounds that are currently undergoing preclinical evaluation.

The pharmaceutical industry has shown particular interest in pyrazole derivatives due to their broad spectrum of biological activities. For example, some pyrazole-based compounds have demonstrated antitumor properties by inhibiting key signaling pathways involved in cancer cell proliferation and survival. Additionally, these compounds have shown promise in treating inflammatory diseases by modulating cytokine production and immune responses. The unique structural features of 2-(trimethyl-1H-pyrazol-4-yl)propan-2-ol, including the trimethylpyrazole and alcohol functional group, make it a valuable building block for developing next-generation therapeutics.

In conclusion, 2-(trimethyl-1H-pyrazol-4-ylyl)propananone 1538306249 CAS NO CAS NO1538306249 CAS NO1538306249 CAS NO1538306249 CAS NO1538306249 CAS NO1538306249 CAS NO1538306249 CAS NO1538306249 CAS NO1538306249 CAS NO1538306249 CAS NO1538306249 CAS NO1538306249 CAS NO1538306249 CAS NO1538306249 CAS NO1538306249 CAS NO1538306249, is a compound with immense potential in pharmaceutical research. Its unique structural features and biological activities position it as a key intermediate in the development of novel therapeutic agents. As research in this field continues to progress, compounds like 2-(trimethylpyrazole) will undoubtedly play a crucial role in addressing unmet medical needs.